Cas no 1547762-33-3 (1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one)

1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one is a specialized organic compound featuring an azetidine ring with an amino substituent, coupled with a ketone functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the azetidine scaffold enhances conformational rigidity, which can improve binding affinity in target interactions. The compound's amine functionality offers versatility for further derivatization, enabling the creation of diverse analogs. Its balanced lipophilicity, influenced by the propylpentanone moiety, may contribute to favorable pharmacokinetic properties. This compound is particularly useful in medicinal chemistry research for probing structure-activity relationships in drug discovery programs.
1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one structure
1547762-33-3 structure
Product Name:1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one
CAS No:1547762-33-3
MF:C11H22N2O
MW:198.305182933807
CID:4771934
Update Time:2025-10-30

1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
    • 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one
    • Inchi: 1S/C11H22N2O/c1-3-5-9(6-4-2)11(14)13-7-10(12)8-13/h9-10H,3-8,12H2,1-2H3
    • InChI Key: DELDLCXRNZQLOU-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)CCC)N1CC(C1)N

Computed Properties

  • Exact Mass: 198.173213330 g/mol
  • Monoisotopic Mass: 198.173213330 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.3
  • Molecular Weight: 198.31

1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A124016-100mg
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3
100mg
$ 115.00 2022-06-08
TRC
A124016-500mg
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3
500mg
$ 435.00 2022-06-08
TRC
A124016-1g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3
1g
$ 680.00 2022-06-08
Life Chemicals
F1908-1385-0.25g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
0.25g
$694.0 2023-09-07
Life Chemicals
F1908-1385-0.5g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1908-1385-1g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
1g
$770.0 2023-09-07
Life Chemicals
F1908-1385-2.5g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1908-1385-5g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
5g
$2525.0 2023-09-07
Life Chemicals
F1908-1385-10g
1-(3-aminoazetidin-1-yl)-2-propylpentan-1-one
1547762-33-3 95%+
10g
$3532.0 2023-09-07

Additional information on 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one

Introduction to 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one (CAS No. 1547762-33-3)

1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 1547762-33-3, belongs to a class of heterocyclic compounds that have garnered attention due to their versatile applications in drug discovery and development. The presence of both an aminoazetidine moiety and a propylpentanone backbone suggests a complex interplay of electronic and steric effects, which may contribute to its pharmacological properties.

The compound’s structure is composed of a five-membered azetidine ring substituted with an amino group at the 3-position, linked to a branched aliphatic chain terminated by a ketone group. This configuration is reminiscent of several known pharmacophores that exhibit inhibitory or modulatory effects on various biological targets. The aminoazetidine core is particularly noteworthy, as it has been explored in the development of antimicrobial and anticancer agents due to its ability to interact with nucleic acids and proteins in a manner distinct from conventional heterocycles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. Specifically, its ability to modulate the activity of enzymes like cyclooxygenase (COX) or lipoxygenase has been hypothesized based on structural analogs.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Preliminary assays suggest that it possesses mild inhibitory activity against certain bacterial strains, potentially through disruption of bacterial cell wall synthesis or metabolic pathways. Additionally, its interaction with mammalian cell lines has revealed interesting cytotoxic effects, though these are not yet sufficient to warrant further clinical investigation. The compound’s solubility profile also presents an opportunity for formulation optimization, as modifications to the propylpentanone moiety could enhance bioavailability.

The synthesis of 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one involves multi-step organic reactions, including cyclization and nucleophilic substitution. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yield. These techniques align with current trends in green chemistry, emphasizing efficiency and minimal waste generation. The development of scalable synthetic routes is crucial for advancing this compound toward preclinical testing.

The potential applications of 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one extend beyond antimicrobial therapy. Its structural features suggest utility in addressing neurological disorders by interacting with neurotransmitter receptors or ion channels. For instance, analogs containing similar azetidine cores have shown promise in models of neurodegeneration, highlighting the need for further exploration in this area. Collaborative efforts between medicinal chemists and biologists are essential to validate these hypotheses through rigorous experimental validation.

Regulatory considerations play a significant role in the progression of any pharmaceutical candidate. While 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one does not currently fall under strict regulatory scrutiny due to its novel structure and limited distribution, adherence to Good Manufacturing Practices (GMP) is necessary for any future clinical trials. Safety assessments, including acute toxicity studies and chronic exposure evaluations, will be required before human testing can commence. These studies will provide critical data on dosing regimens and potential side effects.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one. Machine learning algorithms can predict biological activity based on structural features alone, reducing the time required for experimental validation. Furthermore, AI-driven virtual screening allows for rapid assessment of large chemical libraries, identifying derivatives with enhanced potency or selectivity. This synergy between computational methods and experimental chemistry represents a paradigm shift in pharmaceutical research.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Techniques such as X-ray crystallography can reveal high-resolution structures of complexes formed between 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one and target proteins or nucleic acids. Such insights would inform rational design strategies aimed at improving efficacy while minimizing off-target effects.

The economic feasibility of developing 1-(3-Aminoazetidin-1-yl)-2-propylpentan-1-one into a commercial product must also be considered. Market analysis suggests that niche therapeutic areas requiring novel agents could justify investment in late-stage development despite inherent risks. Strategic partnerships between academic institutions and pharmaceutical companies may facilitate resource sharing and risk mitigation.

In conclusion, 1-(3-Aminoazetidin-1-y l)-2-prop ylpen tan - 1 - o ne (CAS No . 1547762 - 33 - 3 ) represents an exciting prospect i n pharma ceutical chemistry due t o i ts un ique structur e an d poten tial bi ological acti vi ties . Whi l e further resea rch is re quired t o elucida te i ts full therapeutic po tential , preliminary d ata imp lies tha t i t may ha ve appl icat ions i n anti mi crobial an d neu rologi cal ther apies . The combin at ion o f advanc ed synt hesis tec hniques , co mputational metho ds , an d coll aborative re sea rch effo rts holds promise f or bringi ng thi s compoun d into clini cal deve lopment . As re sea rch conti nu es , i t wi ll be i mport ant t o moni tor regulato ry ch ange s an d ad jus t strate gies accordin gly . p >

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent